Cas no 772339-54-5 ((2,2,2-trifluoroethyl)(3,3,3-trifluoropropyl)amine)

2,2,2-Trifluoroethyl(3,3,3-trifluoropropyl)amine is a fluorinated amine compound characterized by its high electron-withdrawing properties due to the presence of multiple trifluoromethyl groups. This structure imparts enhanced chemical stability, thermal resistance, and low polarizability, making it suitable for applications in advanced material synthesis, pharmaceuticals, and agrochemicals. The compound’s fluorinated alkyl chains contribute to improved hydrophobicity and resistance to degradation, which is advantageous in specialty solvents, catalysts, or intermediates for fluorinated derivatives. Its unique electronic effects also make it valuable in modifying reactivity patterns in organic synthesis. Careful handling is recommended due to potential reactivity under specific conditions.
(2,2,2-trifluoroethyl)(3,3,3-trifluoropropyl)amine structure
772339-54-5 structure
Product Name:(2,2,2-trifluoroethyl)(3,3,3-trifluoropropyl)amine
CAS No:772339-54-5
MF:C5H7F6N
MW:195.106202363968
CID:4182241
PubChem ID:60690737
Update Time:2025-06-09

(2,2,2-trifluoroethyl)(3,3,3-trifluoropropyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3,3,3-trifluoro-N-(2,2,2-trifluoroethyl)-
    • 3,3,3-trifluoro-N-(2,2,2-trifluoroethyl)propan-1-amine
    • (2,2,2-trifluoroethyl)(3,3,3-trifluoropropyl)amine
    • 772339-54-5
    • CUWCANDUJDTKTQ-UHFFFAOYSA-N
    • AKOS009070946
    • EN300-189649
    • Inchi: 1S/C5H7F6N/c6-4(7,8)1-2-12-3-5(9,10)11/h12H,1-3H2
    • InChI Key: CUWCANDUJDTKTQ-UHFFFAOYSA-N
    • SMILES: C(NCC(F)(F)F)CC(F)(F)F

Computed Properties

  • Exact Mass: 195.04826820Da
  • Monoisotopic Mass: 195.04826820Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų

(2,2,2-trifluoroethyl)(3,3,3-trifluoropropyl)amine Pricemore >>

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